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Compound of Interest

Compound Name: Neopentyl glycol dimethylsulfate

Cat. No.: B1616078 Get Quote

Disclaimer: Extensive research indicates that Neopentyl Glycol Dimethylsulfate is not a

widely studied compound. Detailed experimental data, particularly regarding its reactivity,

biological properties, and spectroscopic analysis, is not readily available in the public domain.

This guide compiles the available information and presents a hypothetical synthetic protocol

based on established chemical principles.

Core Chemical Properties
Neopentyl glycol dimethylsulfate is the diester of neopentyl glycol and dimethyl sulfate.

Based on the available data, its core chemical and physical properties are summarized below.
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Property Value Source

CAS Number 53555-41-2 [1]

Molecular Formula C₇H₁₆O₆S₂

Molecular Weight 260.33 g/mol

Physical Form Solid

Melting Point 69-74 °C

SMILES String
CC(C)(COS(C)

(=O)=O)COS(C)(=O)=O

InChI Key
MBBDNGMNEVIICT-

UHFFFAOYSA-N

Safety Information
Safety data for neopentyl glycol dimethylsulfate is limited. The available information

suggests that it should be handled with care, consistent with good laboratory practice.
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Hazard Information Details Source

Pictogram GHS05 (Corrosion)

Signal Word Danger

Hazard Statement
H318: Causes serious eye

damage

Precautionary Statements

P280: Wear protective

gloves/protective clothing/eye

protection/face

protection.P305+P351+P338:

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

Personal Protective Equipment
Dust mask (type N95),

eyeshields, gloves

Hypothetical Synthesis Protocol
A plausible method for the synthesis of neopentyl glycol dimethylsulfate involves the

reaction of neopentyl glycol with a suitable methylsulfating agent, such as dimethyl sulfate, in

the presence of a base to neutralize the acidic byproduct.

Reaction: Neopentyl Glycol + 2 Dimethyl Sulfate → Neopentyl Glycol Dimethylsulfate + 2

CH₃OH

Experimental Protocol:

Reaction Setup: A three-necked round-bottom flask is equipped with a magnetic stirrer, a

dropping funnel, a thermometer, and a reflux condenser under a nitrogen atmosphere.

Reagents:
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Neopentyl glycol (1.0 eq) is dissolved in a suitable aprotic solvent (e.g., dichloromethane

or tetrahydrofuran).

A non-nucleophilic base, such as pyridine or triethylamine (2.2 eq), is added to the

solution.

The solution is cooled in an ice bath to 0 °C.

Reaction:

Dimethyl sulfate (2.1 eq) is added dropwise from the dropping funnel, maintaining the

reaction temperature below 5 °C.

After the addition is complete, the reaction mixture is allowed to warm to room

temperature and stirred for 12-24 hours.

Workup:

The reaction is quenched by the slow addition of water.

The organic layer is separated, and the aqueous layer is extracted with the organic

solvent.

The combined organic layers are washed sequentially with dilute hydrochloric acid,

saturated sodium bicarbonate solution, and brine.

The organic layer is dried over anhydrous sodium sulfate or magnesium sulfate.

Purification:

The solvent is removed under reduced pressure.

The crude product is purified by recrystallization or column chromatography to yield pure

neopentyl glycol dimethylsulfate.

Experimental Workflow Diagram
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Reaction Setup Reaction Workup Purification

1. Assemble three-necked flask
with stirrer, dropping funnel,
thermometer, and condenser

under N2 atmosphere.

2. Dissolve Neopentyl Glycol
and base in aprotic solvent.

Cool to 0 °C.

3. Add Dimethyl Sulfate
dropwise at T < 5 °C.

4. Stir at room temperature
for 12-24 hours. 5. Quench with water. 6. Separate layers and

extract aqueous phase.
7. Wash combined organic

layers with acid, base, and brine. 8. Dry organic layer. 9. Remove solvent
under reduced pressure.

10. Purify by recrystallization
or column chromatography.

Neopentyl Glycol
Dimethylsulfate

Click to download full resolution via product page

Caption: Hypothetical workflow for the synthesis of neopentyl glycol dimethylsulfate.

Reactivity and Signaling Pathways
There is no available scientific literature detailing the specific chemical reactivity, biological

activity, or signaling pathways associated with neopentyl glycol dimethylsulfate. As a dialkyl

sulfate, it can be anticipated to act as an alkylating agent, similar to other sulfonate esters. The

neopentyl group is sterically hindered, which may influence its reactivity in nucleophilic

substitution reactions.[2] However, without experimental data, any discussion of its reactivity

remains speculative. No information was found to suggest its involvement in any biological

signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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